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Compound of Interest

Compound Name:
N,N-bis(2-

hydroxyethyl)benzenesulfonamide

CAS No.: 13127-79-2

Cat. No.: B057860

Get Quote

Introduction: The Molecule & Its Utility
N,N-bis(2-hydroxyethyl)benzenesulfonamide is a specialized sulfonamide derivative

primarily utilized as a plasticizer for polyamides (nylons) and as a versatile intermediate in

organic synthesis. Structurally, it combines a robust benzenesulfonyl core with two hydrophilic

hydroxyethyl arms. This amphiphilic nature allows it to disrupt hydrogen bonding networks in

polymers, lowering the glass transition temperature (

) and increasing flexibility, while also serving as a dual-nucleophile in synthetic pathways.

For the drug development professional, this molecule represents a "privileged scaffold"—the

sulfonamide moiety is pharmacologically active (antibacterial, carbonic anhydrase inhibition),

while the diethanolamine tail offers handles for further derivatization into prodrugs or solubility-

enhancing modifications.
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Note: As a specialized R&D chemical, specific regulatory data (REACH/ECHA) may be limited

compared to commodity chemicals. The following classification is derived from Structure-

Activity Relationship (SAR) analysis of the sulfonamide class and diethanolamine precursors.

GHS Classification (derived)
Hazard Class Category Hazard Statement Code

Skin

Corrosion/Irritation
2 Causes skin irritation. H315

Serious Eye

Damage/Irritation
2A

Causes serious eye

irritation.
H319

STOT - Single

Exposure
3

May cause respiratory

irritation.
H335

The Mechanistic Basis of Hazards
Skin/Eye Irritation: The sulfonyl group is electron-withdrawing, increasing the acidity of the

molecule. Combined with the surfactant-like properties of the hydroxyethyl chains, this

compound can penetrate the stratum corneum and disrupt lipid bilayers, leading to irritation

(H315/H319).

Respiratory Irritation: As a synthesis intermediate, dust or aerosols generated during

handling can irritate the mucous membranes of the upper respiratory tract (H335).

Signal Word & Pictogram
Signal Word: WARNING Pictogram: (Use standard GHS Exclamation Mark symbol in labeling)

Handling & Storage: A Self-Validating Protocol
Safety in the lab is not about following rules blindly; it is about establishing causality between

action and outcome.

Storage Directives
Hygroscopicity Check: The two hydroxyl groups make this compound potentially

hygroscopic.
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Protocol: Store in a desiccator or under inert gas (Argon/Nitrogen).

Validation: If the solid turns into a sticky gum or liquid over time, moisture ingress has

occurred. Dry under vacuum over

to restore.

Temperature: Store at ambient temperature (

). Avoid excessive heat which may promote condensation polymerization of the hydroxyl
arms.

Exposure Control Decision Tree
The following logic flow dictates the PPE and engineering controls required based on the

operation scale.
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Self-Validation Check

Operation Assessment

Scale of Use?

Analytical (<1g)

Low Risk

Preparative (>10g)

High Exposure Risk

PPE: Nitrile Gloves + Safety Glasses Fume Hood Required

PPE: Double Gloving + Face Shield
+ Respirator (if dust)

Can you smell it?
If YES -> Containment Failed

Click to download full resolution via product page

Figure 1: Risk-based exposure control logic. Note that olfactory detection (smell) is a lagging

indicator of exposure; containment is primary.

Experimental Application: Synthesis Protocol
For researchers needing to synthesize this compound freshly (e.g., to avoid plasticizer

degradation products), the following Schotten-Baumann type reaction is the gold standard.
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Reaction: Benzenesulfonyl chloride + Diethanolamine

Product + HCl

Reagents & Stoichiometry
Reagent Equiv. Role Critical Note

Diethanolamine (DEA) 1.0 Nucleophile
Viscous; weigh by

difference.

Benzenesulfonyl

Chloride
1.1 Electrophile

Lachrymator. Handle

in hood.

Triethylamine (Et

N)
1.2 Base

Scavenges HCl;

prevents acid

hydrolysis.

Dichloromethane

(DCM)
Solvent Medium Dry solvent preferred.

Step-by-Step Methodology
Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and

an addition funnel. Flush with Nitrogen.[1]

Solubilization: Add Diethanolamine (10 mmol) and Triethylamine (12 mmol) to DCM (50 mL).

Cool to

in an ice bath.

Why? The reaction is exothermic.[2] Cooling prevents the formation of O-sulfonated side

products (kinetic control).

Addition: Dropwise add Benzenesulfonyl chloride (11 mmol) dissolved in 10 mL DCM over

20 minutes.

Self-Validation: The solution should remain clear to pale yellow.[3] Darkening indicates

thermal degradation or amine oxidation.
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Reaction: Allow to warm to room temperature and stir for 4 hours. Monitor by TLC (50%

EtOAc/Hexane).

Workup:

Wash organic layer with 1M HCl (removes unreacted amine).

Wash with Sat. NaHCO

(removes unreacted sulfonyl chloride as sulfonate).

Dry over MgSO

, filter, and concentrate.

Purification: Recrystallize from EtOAc/Hexane or use flash chromatography if high purity is

required for biological assay.

Synthesis Workflow Diagram

Reagents:
DEA + Et3N in DCM

Cool to 0°C
(Kinetic Control)

Add PhSO2Cl
Dropwise

Exotherm Mgt Stir RT, 4h
Monitor TLC

Wash: HCl -> NaHCO3
Dry -> Conc.

Pure Product
(Crystalline/Oil)

Click to download full resolution via product page

Figure 2: Optimized synthesis workflow emphasizing kinetic control during the electrophile

addition.

Toxicological Profile
Acute Toxicity

Oral: Likely low toxicity based on analog data (Benzenesulfonamide derivatives often have

LD50 > 2000 mg/kg).

Dermal: Moderate irritant. Prolonged contact may cause defatting of the skin due to the

lipophilic benzene ring and hydrophilic tails acting as a surfactant.
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Chronic Effects (CMR Assessment)
Carcinogenicity: Not listed by IARC, NTP, or OSHA. However, secondary amines (like the

precursor DEA) can form nitrosamines (carcinogenic) if exposed to nitrosating agents.

Crucial: Do not store this compound with nitrites or nitric acid.

Reproductive Toxicity: No specific data available. Handle with standard "Universal

Precautions" for novel chemical entities (NCEs).

Emergency Response
First Aid Measures

Eye Contact: Immediately flush with water for 15 minutes. Mechanism: Dilution reduces the

osmotic and chemical stress on the cornea.

Skin Contact: Wash with soap and water. Do not use solvents (ethanol/acetone) as they may

increase transdermal absorption.

Ingestion: Rinse mouth. Do NOT induce vomiting (risk of aspiration).

Fire Fighting
Media: Water spray, dry chemical, or CO

.

Hazards: Emits toxic fumes of Carbon Monoxide (CO), Nitrogen Oxides (NO

), and Sulfur Oxides (SO

) under fire conditions. Firefighters must wear SCBA.
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Property Value/Observation

Physical State
Viscous liquid or low-melting solid (dependent

on purity).

Melting Point

Expected range: 45-60°C (Analogous 4-methyl

derivative is 95-98°C; lack of methyl lowers

packing efficiency).

Solubility
Soluble in DCM, EtOAc, Alcohols. Sparingly

soluble in water.

Molecular Weight 245.29 g/mol

Molecular Formula

C

H

NO

S
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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